Cas no 1050619-81-2 (5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile)
5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with chloro, phenyl, and cyano functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano and chloro groups enhance its utility in nucleophilic substitution and cyclization reactions. Its well-defined crystalline form ensures consistent purity and stability, facilitating precise applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's robust synthetic versatility and compatibility with diverse reaction conditions make it a preferred choice for researchers seeking to explore novel pyrazole derivatives.
1050619-81-2 structure
Product Name:5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile
CAS No:1050619-81-2
MF:C10H6ClN3
MW:203.627740383148
MDL:MFCD09959879
CID:94866
PubChem ID:46741285
Update Time:2025-06-07
5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile
- 5-chloro-1-phenylpyrazole-4-carbonitrile
- F17264
- DTXSID90675423
- AMY11969
- AKOS015899783
- J-517269
- FT-0745346
- 1050619-81-2
- MFCD09959879
- EN300-110954
- SCHEMBL26120479
-
- MDL: MFCD09959879
- Inchi: 1S/C10H6ClN3/c11-10-8(6-12)7-13-14(10)9-4-2-1-3-5-9/h1-5,7H
- InChI Key: PUSZKFPOUNLXFN-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 203.0250249g/mol
- Monoisotopic Mass: 203.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.28
- Melting Point: 79-80 ºC
- Boiling Point: 363 ºC
- Flash Point: 173 ºC
5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188496-1g |
5-chloro-1-phenyl-1H-pyrazole-4-carbonitrile |
1050619-81-2 | 95% | 1g |
$464 | 2021-08-05 | |
| TRC | B420383-10mg |
5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile |
1050619-81-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B420383-50mg |
5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile |
1050619-81-2 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B420383-100mg |
5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile |
1050619-81-2 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Alichem | A049000434-250mg |
5-Chloro-1-phenyl-1h-pyrazole-4-carbonitrile |
1050619-81-2 | 95% | 250mg |
$680.00 | 2023-09-04 | |
| Alichem | A049000434-500mg |
5-Chloro-1-phenyl-1h-pyrazole-4-carbonitrile |
1050619-81-2 | 95% | 500mg |
$980.00 | 2023-09-04 | |
| Alichem | A049000434-1g |
5-Chloro-1-phenyl-1h-pyrazole-4-carbonitrile |
1050619-81-2 | 95% | 1g |
$1685.00 | 2023-09-04 | |
| Chemenu | CM188496-1g |
5-chloro-1-phenyl-1H-pyrazole-4-carbonitrile |
1050619-81-2 | 95% | 1g |
$743 | 2023-02-03 | |
| abcr | AB482412-1 g |
5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile; . |
1050619-81-2 | 1g |
€763.00 | 2022-03-01 | ||
| eNovation Chemicals LLC | D570824-5g |
5-CHLORO-1-PHENYL-1H-PYRAZOLE-4-CARBONITRILE |
1050619-81-2 | 95% | 5g |
$1350 | 2024-08-03 |
5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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